![molecular formula C13H10ClNO4S B5637465 N-[(4-chlorophenyl)sulfonyl]-2-hydroxybenzamide](/img/structure/B5637465.png)
N-[(4-chlorophenyl)sulfonyl]-2-hydroxybenzamide
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Overview
Description
Synthesis Analysis
Molecular Structure Analysis
The molecular structure of related sulfonamide compounds has been characterized using techniques like IR, 1H NMR, and 13C NMR. These studies provide insights into the conformation and geometric parameters of the molecules (M. Krátký et al., 2012).
Chemical Reactions and Properties
The chemical reactions of N-[(4-chlorophenyl)sulfonyl]-2-hydroxybenzamide derivatives include aminosulfonylation reactions, which have been developed to produce sulfonylated lactams. These reactions showcase the compound's versatility in organic synthesis (Li-Jing Wang et al., 2019).
Physical Properties Analysis
The crystal structures of similar N-(arylsulfonyl)-4-fluorobenzamides provide insight into their physical properties, such as conformation, aromatic ring inclination, and intermolecular interactions, which are crucial for understanding the compound's behavior in various conditions (P. A. Suchetan et al., 2016).
Chemical Properties Analysis
The reactivity and chemical behavior of this compound derivatives have been explored through various reactions, including the displacement of the sulfone linkage and cyclization to xanthones, showcasing the compound's potential for further chemical transformations (O. F. Bennett et al., 1972).
properties
IUPAC Name |
N-(4-chlorophenyl)sulfonyl-2-hydroxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClNO4S/c14-9-5-7-10(8-6-9)20(18,19)15-13(17)11-3-1-2-4-12(11)16/h1-8,16H,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIIAMFGDICSKLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NS(=O)(=O)C2=CC=C(C=C2)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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